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Compound of Interest

Compound Name: N-Thionylaniline

Cat. No.: B7779829

Introduction

N-Thionylaniline (also known as N-sulfinylaniline) is an organosulfur compound with the
chemical formula CeHsNSO. While not employed as a general dehydrating agent for common
transformations such as esterification or direct amidation from carboxylic acids, it serves as a
key reagent in specialized synthetic methodologies. This document provides detailed
application notes and protocols for a novel amide synthesis utilizing N-thionylaniline and a
related dehydration reaction for nitrile synthesis using its precursor, thionyl chloride.

Application 1: Synthesis of N-Aryl Amides via
Oxidative Cross-Coupling

A modern application of N-thionylaniline is in the synthesis of N-aryl amides through a tert-
butyl nitrite (TBN)-induced oxidative cross-coupling reaction with acetonitrile. In this process,
acetonitrile acts as a C2 building block, and the reaction proceeds under mild, base-free
conditions.

Reaction Scheme:
Ar-N=S=0 + CHsCN --(TBN, air)--> Ar-NH-C(O)CH:s

Mechanism Overview:
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The reaction is proposed to proceed through a radical-mediated pathway. Thermal
decomposition of TBN generates t-butoxy and nitric oxide radicals. The t-butoxy radical
abstracts a hydrogen atom from acetonitrile to form an acetonitrile radical. This radical then
engages with N-thionylaniline in a series of steps, ultimately leading to the formation of the N-

aryl acetamide.

Quantitative Data Summary

The following table summarizes the yields for the synthesis of various N-aryl acetamides from

the corresponding N-thionylanilines and acetonitrile.

N-Thionylaniline

Entry L Product Yield (%)
Derivative (Ar-NSO)

1 N-Phenylsulfinylamine  N-Phenylacetamide 85
N-(4-

2 methylphenyl)sulfinyla  N-(p-tolyl)acetamide 82
mine
N-(4- N-(4-

3 methoxyphenyl)sulfiny  methoxyphenyl)aceta 78
lamine mide
N-(4- N-(4-

4 chlorophenyl)sulfinyla  chlorophenyl)acetami 88
mine de
N-(4- N-(4-

5 bromophenyl)sulfinyla  bromophenyl)acetami 89
mine de
N-(2-

6 methylphenyl)sulfinyla  N-(o-tolyl)acetamide 75
mine

Experimental Protocol: Synthesis of N-Phenylacetamide

e To a solution of N-phenylsulfinyl
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» To cite this document: BenchChem. [Application Notes and Protocols: N-Thionylaniline in
Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7779829#n-thionylaniline-as-a-dehydrating-agent-in-
chemical-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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